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Compound of Interest

Butanenitrile, 4-
Compound Name:
(dichlorophenyisilyl)-

Cat. No.: B090840

Application Notes and Protocols: Butanenitrile,
4-(dichlorophenyisilyl)-

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and
potential synthetic application of Butanenitrile, 4-(dichlorophenylsilyl)-. Due to the
compound's reactive nature as a dichlorosilane and the toxicity associated with nitriles,
adherence to these protocols is critical for ensuring laboratory safety and experimental
success.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for Butanenitrile, 4-(dichlorophenylsilyl)- (CAS
No. 1078-96-2) is not readily available, the following table summarizes its known and estimated
properties based on its chemical structure and data from related compounds.
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Property Value SourcelJustification
Molecular Formula C10H11CI2NSi [1]
Molecular Weight 244.19 g/mol [1]
Colorless to light-yellow liquid Based on similar organosilane
Appearance )
(predicted) compounds.
) ) Characteristic of chlorosilanes
Odor Pungent, acrid (predicted) o
and nitriles.
- , , Chlorosilanes generally have
Boiling Point > 200 °C (estimated) ) N )
high boiling points.
Melting Point Not available
] ) Likely combustible, but not
Flash Point > 100 °C (estimated) )
highly flammable.
Reacts with water and other
protic solvents. Soluble in o )
N ] ) Characteristic of reactive
Solubility aprotic organic solvents (e.g.,

toluene, hexane,

dichloromethane).

chlorosilanes.

Handling and Storage Procedures

General Precautions:

Butanenitrile, 4-(dichlorophenylsilyl)- is a moisture-sensitive and corrosive compound. It
should be handled with extreme care in a well-ventilated chemical fume hood. All manipulations
should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent
degradation of the material and the release of hydrogen chloride (HCI) gas.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles and a face shield are mandatory.
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» Hand Protection: Use heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton®). A
double layer of gloves (e.g., nitrile inner, neoprene outer) is recommended.

o Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are
required. For larger quantities, a chemical-resistant apron or suit should be considered.

» Respiratory Protection: If there is a risk of inhalation, a full-face respirator with an appropriate
cartridge for acid gases and organic vapors should be used.

Storage:

Store Butanenitrile, 4-(dichlorophenylsilyl)- in a tightly sealed, corrosion-resistant container
(e.g., glass with a PTFE-lined cap) under an inert atmosphere. The storage area should be
cool, dry, and well-ventilated, away from sources of ignition and incompatible materials such as
water, alcohols, bases, and oxidizing agents.

Spill and Waste Disposal:

In case of a small spill, absorb the material with an inert, dry absorbent (e.g., sand or
diatomaceous earth). Do not use water or combustible materials. The contaminated absorbent
should be collected in a sealed container for disposal as hazardous waste. For larger spills,
evacuate the area and contact emergency services. All waste containing this compound must
be disposed of according to local, state, and federal regulations for hazardous chemical waste.

Experimental Protocols
Protocol 1: Synthesis of Butanenitrile, 4-(dichlorophenylsilyl)- via Hydrosilylation

This protocol describes a representative method for the synthesis of Butanenitrile, 4-
(dichlorophenyilsilyl)- through the platinum-catalyzed hydrosilylation of allyl cyanide with
dichlorophenylsilane. This reaction should be performed by personnel experienced in handling
air- and moisture-sensitive reagents.

Materials:
o Dichlorophenylsilane (ClzSi(Ph)H)

 Allyl cyanide (3-butenenitrile)
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» Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex in xylene)
e Anhydrous toluene

e Anhydrous hexane

o Schlenk flask and other appropriate oven-dried glassware

e Magnetic stirrer and stir bar

 Inert gas supply (argon or nitrogen) with a manifold

Cannulas and syringes for liquid transfer
Procedure:

e Reaction Setup: Assemble a 100 mL, three-necked, round-bottom flask equipped with a
magnetic stir bar, a reflux condenser, a thermometer, and a rubber septum. The entire
apparatus must be oven-dried and cooled under a stream of inert gas.

o Reagent Addition: Under a positive pressure of inert gas, charge the flask with
dichlorophenylsilane (1 equivalent). Add anhydrous toluene (approximately 50 mL) via
cannula.

o Catalyst Addition: To the stirred solution, add Karstedt's catalyst (e.g., 10-20 ppm Pt relative
to the silane) via syringe.

o Substrate Addition: Slowly add allyl cyanide (1 equivalent) to the reaction mixture dropwise
via syringe over 30 minutes. An exothermic reaction may be observed. Maintain the reaction
temperature below 40°C using a water bath if necessary.

¢ Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots (under
inert atmosphere) and analyzing by GC-MS or *H NMR to observe the disappearance of the
Si-H proton signal from the starting silane. The reaction is typically complete within 2-4
hours.

o Workup and Purification:
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o Once the reaction is complete, cool the mixture to room temperature.
o Remove the toluene under reduced pressure using a rotary evaporator.

o The crude product can be purified by fractional distillation under high vacuum to yield
Butanenitrile, 4-(dichlorophenylsilyl)- as a clear, colorless to light-yellow liquid.

Diagrams
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Experimental Workflow: Synthesis of Butanenitrile, 4-(dichlorophenylsilyl)-
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Caption: Synthesis workflow for Butanenitrile, 4-(dichlorophenylsilyl)-.
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Logical Relationship: Handling Precautions

Butanenitrile, 4-(dichlorophenylsilyl)-
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Caption: Key hazards and handling precautions for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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